Cas no 1247371-27-2 (4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide)

• Product Name: 4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide
• CAS No: 1247371-27-2
• MF: C₈H₇F₄N₃S
• MW: 253.219893693924
• MDL: MFCD14600406
• CID: 4580426
• Update Time: 2023-04-04

4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-[4-fluoro-3-(trifluoromethyl)phenyl]thiourea
• Hydrazinecarbothioamide, N-[4-fluoro-3-(trifluoromethyl)phenyl]-
• 4-(4-Fluoro-3-trifluoromethylphenyl)-thiosemicarbazide

• MDL： MFCD14600406
• Inchi： 1S/C8H7F4N3S/c9-6-2-1-4(14-7(16)15-13)3-5(6)8(10,11)12/h1-3H,13H2,(H2,14,15,16)
• InChI Key： NELXAIRDCIUPNA-UHFFFAOYSA-N
• SMILES： N(C(NC1=CC=C(F)C(C(F)(F)F)=C1)=S)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4